3-Mercapto-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C3H5N3S/c1-6-2-4-5-3(6)7/h2H,1H3,(H,5,7)
• InChI Key: AGWWTUWTOBEQFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NNC1=S
• Molecular Formula: C3H5N3S
• DSSTOX Substance ID: DTXSID3067027
• Molecular Weight: 115.16 g/mol
• CAS No.: 24854-43-1

Description

4-Methyl-4H-1,2,4-triazole-3-thiol reacts with ethyl bromoacetate to yield ethyl[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate. Electrochemically anticorrosive behavior of self-assembled monolayers of 4-methyl-4H-1,2,4-triazole-3-thiol on the silver electrode has been studied by electrochemical impedance spectroscopy and polarization measurements.

Scientific Research Applications

Biomedical Applications

4-Amino-5-mercapto[1,2,4]triazole and its 3-substituted derivatives, including 3-Mercapto-4-methyl-4H-1,2,4-triazole, are significant for biomedical research. They offer access to a new class of biologically active heterocyclic compounds. This research provides a comprehensive collection of methods for preparing these compounds, which have potential applications in biomedical fields (Riyadh & Gomha, 2020).

Antileishmanial Activity

Derivatives of 4-amino-1,2,4-triazole, which include 3-mercapto variants, have been theoretically studied and tested for their antileishmanial activities. These compounds have shown promising results against Leishmania infantum, highlighting their potential as antileishmanial agents (Süleymanoğlu et al., 2017).

Corrosion Inhibition

Triazole derivatives like this compound have been evaluated as corrosion inhibitors for metals in acidic and neutral solutions. Their adsorption properties and their ability to inhibit corrosion effectively make them valuable in materials science (Allam, 2007).

Antimicrobial Properties

New triazole derivatives, including those based on this compound, have been synthesized as novel antimicrobial agents. These compounds have shown significant activity against a range of microorganisms, suggesting their potential use in the development of new antimicrobial drugs (Kaplancikli et al., 2008).

Cholinesterase Inhibitors

1,2,4-triazole and its derivatives have been synthesized and evaluated as cholinesterase inhibitors, which are important for treating neurodegenerative diseases. The compounds derived from this compound showed promising results, indicating their potential as therapeutic agents (Mohsen, 2012).

Plant Growth Regulation

Some derivatives of this compound have been studied for their effects on plant growth. These compounds demonstrated an inhibiting effect on the growth of various plants, suggesting their potential use in agriculture (Zhou et al., 2007).

Mechanism of Action

While the specific mechanism of action for 3-Mercapto-4-methyl-4H-1,2,4-triazole is not mentioned in the search results, it’s worth noting that triazole compounds, in general, exhibit a broad spectrum of biological activities, such as anticancer, antituberculosis, antibacterial, and anti-HIV effects.

Safety and Hazards

The compound is classified as an eye irritant, skin irritant, and may cause respiratory irritation. Safety measures include wearing protective gloves, eye protection, face protection, and using a dust mask type N95 (US), Eyeshields, Gloves.

Future Directions

While specific future directions for 3-Mercapto-4-methyl-4H-1,2,4-triazole are not mentioned in the search results, the broad biological activities of triazole compounds suggest potential applications in various fields, including medicinal chemistry.

Biochemical Analysis

Biochemical Properties

3-Mercapto-4-methyl-4H-1,2,4-triazole plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been shown to act as a corrosion inhibitor for mild steel in sulfuric acid solutions . Additionally, it forms complexes with metals such as mercury, which can be used in materials science . The compound’s thiol group allows it to form strong bonds with metal ions, making it useful in coordination chemistry .

Cellular Effects

This compound has been observed to influence various cellular processes. It exhibits antiproliferative and antioxidant activities, which can affect cell signaling pathways, gene expression, and cellular metabolism . The compound’s ability to interact with cellular components makes it a potential candidate for therapeutic applications, particularly in targeting cancer cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by forming complexes with metal ions, which can alter the enzyme’s activity . Additionally, the compound’s thiol group can interact with cysteine residues in proteins, leading to changes in protein function and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but it can degrade under certain conditions, affecting its long-term efficacy . Studies have shown that its stability and degradation can influence its impact on cellular function in both in vitro and in vivo settings .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as antioxidant activity, while higher doses can lead to toxic or adverse effects . Understanding the dosage threshold is crucial for its potential therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body . The compound’s effects on metabolic flux and metabolite levels can provide insights into its pharmacokinetics and pharmacodynamics .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions influence its localization and accumulation, which can affect its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This localization can impact its activity and function, making it important to understand its intracellular distribution .